Cas no 1600873-79-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1600873-79-7
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 5284055
• PubChem ID: 116503459
• Update Time: 2025-05-22

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 1-amino-5-methoxy-2,2,4-trimethylpentan-3-ol
• 1600873-79-7
• EN300-682673
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H21NO2/c1-7(5-12-4)8(11)9(2,3)6-10/h7-8,11H,5-6,10H2,1-4H3
• InChI Key： AAGGBUAZXSWOAP-UHFFFAOYSA-N
• SMILES： OC(C(C)COC)C(C)(C)CN

Computed Properties

• Exact Mass: 175.157228913g/mol
• Monoisotopic Mass: 175.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 0.945±0.06 g/cm3(Predicted)
• Boiling Point: 271.5±25.0 °C(Predicted)
• pka: 14.74±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

CAS No. 1600873-79-7: A Comprehensive Overview

The compound with CAS No. 1600873-79-7, currently known as INDEX NAME NOT YET ASSIGNED, is a fascinating molecule that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the broader category of organic compounds and is characterized by its specific molecular structure, which contributes to its distinctive chemical behavior.

Recent studies have highlighted the potential of CAS No. 1600873-79-7 in various fields, including materials science and pharmacology. Researchers have been particularly interested in its ability to form stable complexes under certain conditions, which could be leveraged for the development of advanced materials with enhanced mechanical or electronic properties.

One of the most promising applications of this compound lies in its role as a precursor in the synthesis of more complex molecules. By utilizing cutting-edge synthetic techniques, scientists have demonstrated that CAS No. 1600873-79-7 can serve as a building block for constructing intricate molecular architectures, paving the way for innovations in drug discovery and nanotechnology.

Moreover, the environmental impact of CAS No. 1600873-79-7 has been a subject of recent investigations. Studies indicate that this compound exhibits biodegradability under specific environmental conditions, making it a potentially eco-friendly alternative to traditional chemicals used in industrial processes.

In terms of physical properties, CAS No. 1600873-79-7 is known for its melting point and solubility characteristics, which are critical factors in determining its suitability for various applications. Its ability to dissolve in common organic solvents facilitates its use in laboratory settings and industrial manufacturing processes.

Recent advancements in analytical chemistry have also enabled more precise characterization of this compound's molecular structure. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided valuable insights into its bonding patterns and reactivity, further enhancing our understanding of its behavior in different chemical environments.

As research on CAS No. 1600873-79-7 continues to progress, it is anticipated that new discoveries will unlock even more potential uses for this versatile compound. Its role in emerging technologies, such as green chemistry and sustainable manufacturing, positions it as a key player in the future of chemical innovation.